Cas no 1251632-12-8 (N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251632-12-8
• MF: C₁₈H₂₁FN₄O₃
• MW: 360.382747411728
• CID: 6104053
• PubChem ID: 49667345
• Update Time: 2025-06-15

N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-(4-fluoro-2-methylphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)acetamide
• N-(4-fluoro-2-methylphenyl)-2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)acetamide
• F3406-9771
• 1251632-12-8
• N-(4-fluoro-2-methylphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)acetamide
• AKOS021764157
• N-(4-fluoro-2-methylphenyl)-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide

• Inchi： 1S/C18H21FN4O3/c1-12-9-14(19)3-4-15(12)21-16(24)11-23-17(25)10-13(2)20-18(23)22-5-7-26-8-6-22/h3-4,9-10H,5-8,11H2,1-2H3,(H,21,24)
• InChI Key： ZUSQUQFFOUEJIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1C)(=O)CN1C(N2CCOCC2)=NC(C)=CC1=O

Computed Properties

• Exact Mass: 360.15976871g/mol
• Monoisotopic Mass: 360.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Recent Advances in the Study of N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1251632-12-8)

In recent years, the compound N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1251632-12-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidinone core and morpholine substituent, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. The following research brief aims to synthesize the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

Recent studies have elucidated the molecular targets and pathways modulated by this compound. It has been identified as a potent inhibitor of key kinases involved in cell proliferation and survival, such as PI3K and mTOR. These findings are supported by in vitro and in vivo experiments demonstrating its efficacy in reducing tumor growth and metastasis in various cancer models. Additionally, its unique chemical structure allows for selective binding, minimizing off-target effects and enhancing therapeutic specificity.

Pharmacokinetic studies have further explored the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Results indicate favorable bioavailability and stability, making it a viable candidate for further drug development. Notably, its morpholine moiety contributes to improved solubility and membrane permeability, addressing common challenges in drug formulation. These properties are critical for its transition from preclinical to clinical stages.

In terms of safety and toxicity, preliminary data suggest a manageable side effect profile, with dose-dependent responses observed in animal models. However, further toxicological assessments are warranted to ensure its suitability for human trials. Researchers are also investigating combination therapies, where this compound is used alongside existing chemotherapeutic agents to enhance efficacy and overcome resistance mechanisms.

Beyond oncology, emerging research highlights its anti-inflammatory properties, particularly in autoimmune diseases. Its ability to modulate immune responses by targeting specific signaling pathways opens new avenues for therapeutic intervention. These findings underscore the versatility of this compound and its potential to address unmet medical needs across multiple disease areas.

In conclusion, N-(4-fluoro-2-methylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide represents a promising scaffold for drug development. Its multifaceted pharmacological effects, coupled with favorable pharmacokinetic properties, position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.